{8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: (8,8-dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl)methanol
• InChI: InChI=1S/C10H18O3/c1-9(2)6-10(7-12-9)4-3-8(5-11)13-10/h8,11H,3-7H2,1-2H3
• InChI Key: SJFAJDOTQSTNBY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CCC(O2)CO)CO1)C

Description

{8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol (CAS 1936560-36-9) is a spirocyclic compound characterized by a bicyclic framework with two oxygen atoms in the 1,7-dioxaspiro system and a hydroxymethyl group at position 2. Its molecular formula is C₁₀H₁₈O₃, with a molecular weight of 186.25 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable diol with a ketone in the presence of an acid catalyst to form the spirocyclic ring system. The reaction conditions often include:

Temperature: Moderate temperatures (e.g., 60-80°C)

Catalyst: Acidic catalysts such as p-toluenesulfonic acid

Solvent: Solvents like toluene or dichloromethane

Industrial Production Methods

In industrial settings, the production of {8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Industrial methods also focus on minimizing by-products and ensuring the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

{8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Reagents like pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4) under mild conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) for converting the hydroxyl group to a halide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives.

Scientific Research Applications

{8,8-Dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of {8,8-Dimethyl-1,7-dioxaspiro[44]nonan-2-yl}methanol involves its interaction with specific molecular targets and pathways The hydroxyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and biological activity

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues with Varying Substituents or Functional Groups

{1,4-Dioxaspiro[4.4]nonan-2-yl}methanol (CAS 19837-64-0)

• Molecular Formula : C₈H₁₄O₃
• Molecular Weight : 158.2 g/mol
• Key Differences: Lacks the 8,8-dimethyl groups present in the target compound.
• Applications : Used as a building block in synthesizing complex spirocyclic derivatives, though its reactivity profile differs due to the absence of methyl groups .

((2S,3S)-3-Azidomethyl-1,4-dioxaspiro[4.4]nonan-2-yl)methanol

• Molecular Formula : C₉H₁₅N₃O₃
• Key Differences : Incorporates an azide (-N₃) group at position 3, enabling participation in click chemistry reactions. This functionalization expands its utility in bioconjugation or polymer synthesis, unlike the target compound .

6-Methyl-1,4-dioxaspiro[4.4]nonane-2-methanol (CAS 1871725-97-1)

• Molecular Formula : C₉H₁₆O₃
• Key Differences : Methyl substituent at position 6 instead of 8,8-dimethyl. Positional isomerism alters ring strain and electronic properties, affecting volatility and synthetic pathways .

Spiroacetals with Larger Ring Systems

(E,E)-2,8-Dimethyl-1,7-dioxaspiro[5.5]undecane

• Molecular Formula : C₁₂H₂₂O₂
• Key Differences : Features a spiro[5.5]undecane system (two six-membered rings) with a boiling point of 225°C .
• Bioactivity : Functions as a sex pheromone in Bactrocera fruit flies, where the larger spiro system and ethyl/methyl substituents optimize volatility and receptor binding .
• Comparison : The target compound’s smaller spiro[4.4] system may reduce volatility, limiting its efficacy as a pheromone.

2,7-Dimethyl-1,6-dioxaspiro[4.5]decane

• Molecular Formula : C₉H₁₆O₂
• Key Differences : Spiro[4.5]decane core with fused five- and six-membered rings. Detected in Bactrocera tryoni rectal glands, suggesting niche-specific bioactivity distinct from the target compound .

Functional and Physical Property Comparisons

Compound	Spiro System	Substituents	Molecular Weight (g/mol)	H-Bond Donors/Acceptors	Key Applications
Target Compound	[4.4]	8,8-dimethyl, hydroxymethyl	186.25	1/3	Synthetic intermediate
{1,4-Dioxaspiro[4.4]nonan-2-yl}methanol	[4.4]	None	158.2	1/3	Organic synthesis
(E,E)-2,8-Dimethyl-1,7-dioxaspiro[5.5]undecane	[5.5]	2,8-dimethyl	198.3	0/2	Insect pheromone
((2S,3S)-3-Azidomethyl)-spiro[4.4] derivative	[4.4]	Azide, hydroxymethyl	201.2	1/4	Bioconjugation

Key Observations :

Ring Size : Larger spiro systems (e.g., [5.5]) exhibit higher boiling points and enhanced bioactivity in pheromones due to optimized volatility .

Substituent Effects: Methyl groups at positions 8,8 in the target compound increase molecular weight and hydrophobicity compared to non-methylated analogues .

Functional Groups : Azide or amine modifications expand reactivity profiles for specialized applications, unlike the hydroxymethyl group in the target compound .